Cas no 25462-66-2 (N-(2,5-dibromophenyl)acetamide)

• Product Name: N-(2,5-dibromophenyl)acetamide
• CAS No: 25462-66-2
• MF: C₈H₇Br₂NO
• MW: 292.955280542374
• MDL: MFCD01851377
• CID: 1422962
• PubChem ID: 11358316
• Update Time: 2025-05-26

N-(2,5-dibromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-Dibromophenyl)acetamide
• AGN-PC-007I05
• Acetamide, N-(2,5-dibromophenyl)-
• Essigsaeure-(2,5-dibrom-anilid)
• 2.5-Dibrom-acetanilid
• ACE047
• 2,5-dibromoacetanilide
• SureCN3715354
• acetic acid-(2,5-dibromo-anilide)
• CTK8H8495
• N-acetyl-2,5-dibromoaniline
• 2,5-dibromo-N-acetylaniline
• A877581
• DTXSID00463515
• AKOS009266760
• CS-0320593
• SCHEMBL3715354
• 25462-66-2
• 2',5'-Dibromoacetoanilide
• DB-265633
• N-(2,5-dibromophenyl)acetamide

• MDL： MFCD01851377
• Inchi： 1S/C8H7Br2NO/c1-5(12)11-8-4-6(9)2-3-7(8)10/h2-4H,1H3,(H,11,12)
• InChI Key： DDGKGRZXBVALJN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(C)=O)Br

Computed Properties

• Exact Mass: 290.88941
• Monoisotopic Mass: 290.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on N-(2,5-dibromophenyl)acetamide

Introduction to N-(2,5-dibromophenyl)acetamide (CAS No. 25462-66-2)

N-(2,5-dibromophenyl)acetamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 25462-66-2, has garnered attention due to its potential in various biochemical and medicinal chemistry studies.

The molecular formula of N-(2,5-dibromophenyl)acetamide is C₈H₆B₂N₁O₂, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms. The presence of bromine atoms at the 2 and 5 positions on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, N-(2,5-dibromophenyl)acetamide has been explored for its role in the development of novel pharmaceutical agents. Its structural features make it a promising candidate for further investigation in drug discovery programs. Specifically, the brominated phenyl ring can serve as a pharmacophore, interacting with biological targets to modulate various physiological processes.

One of the most compelling aspects of N-(2,5-dibromophenyl)acetamide is its utility in designing small-molecule inhibitors. Researchers have leveraged its scaffold to create compounds that exhibit inhibitory activity against enzymes and receptors involved in diseases such as cancer and inflammation. For instance, studies have demonstrated that derivatives of this compound can interfere with key signaling pathways by binding to specific protein targets.

The synthesis of N-(2,5-dibromophenyl)acetamide involves multi-step organic reactions, typically starting from commercially available precursors like 2,5-dibromobenzoyl chloride and ammonia or amine derivatives. The reaction sequence often includes nucleophilic acyl substitution, where the amine group reacts with the benzoyl chloride to form the desired amide bond. This process highlights the compound's significance as a building block in synthetic chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of N-(2,5-dibromophenyl)acetamide's properties. Molecular modeling studies have revealed insights into its binding affinity and interaction mechanisms with biological targets. These computational approaches complement experimental work by predicting potential drug candidates and optimizing their structures for improved efficacy.

In addition to its pharmaceutical applications, N-(2,5-dibromophenyl)acetamide has shown promise in materials science. Its ability to form stable complexes with other molecules makes it useful in developing functional materials such as catalysts and sensors. The bromine atoms facilitate coordination interactions with metal ions, enabling the design of novel coordination polymers with tailored properties.

The chemical reactivity of N-(2,5-dibromophenyl)acetamide also makes it a valuable tool in synthetic methodologies. For example, it can undergo cross-coupling reactions to introduce additional functional groups or alter the connectivity of atoms within the molecule. Such transformations are crucial for generating diverse libraries of compounds for high-throughput screening in drug discovery.

Ethical considerations are paramount when conducting research involving N-(2,5-dibromophenyl)acetamide and its derivatives. Ensuring proper handling protocols and minimizing environmental impact are essential practices in modern chemical research. By adhering to stringent safety guidelines, scientists can maximize the benefits of this compound while maintaining responsible research standards.

The future prospects of N-(2,5-dibromophenyl)acetamide are promising, with ongoing studies exploring new synthetic routes and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development. Its versatility and reactivity ensure that it will remain a cornerstone of innovation in chemical biology and medicinal chemistry.